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Compound of Interest

Compound Name: Methyl 6-hydroxy-2-naphthimidate

Cat. No.: B3178763

An In-depth Technical Guide to Methyl 6-
hydroxy-2-naphthoate

Disclaimer: This technical guide focuses on Methyl 6-hydroxy-2-naphthoate (CAS No. 17295-
11-3) due to the limited availability of scientific literature on the requested Methyl 6-hydroxy-2-
naphthimidate. It is plausible that the latter was a misnomer for the more common and well-
documented naphthoate derivative.

This document provides a comprehensive overview of the physical and chemical properties,
synthesis, and spectral data of Methyl 6-hydroxy-2-naphthoate, tailored for researchers,
scientists, and professionals in drug development.

Core Properties of Methyl 6-hydroxy-2-naphthoate

Methyl 6-hydroxy-2-naphthoate is an organic compound belonging to the class of naphthoic
acid derivatives.[1] Its structure features a naphthalene ring system with a hydroxyl group at
the 6-position and a methyl ester group at the 2-position.[1] This bifunctional arrangement
makes it a valuable intermediate in organic synthesis.[1]

The key physical and chemical properties of Methyl 6-hydroxy-2-naphthoate are summarized in
the table below for easy reference.
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Property Value Source
Molecular Formula C12H1003 [2]
Molecular Weight 202.21 g/mol [2]
CAS Number 17295-11-3 2]

methyl 6-hydroxynaphthalene-
IUPAC Name [2]
2-carboxylate

White to almost white powder

Appearance [11[3]
or crystal

Melting Point 169-173 °C [3114]

Boiling Point 368.5£15.0 °C (Predicted)

- Soluble in methanol and other
Solubility . [1]
organic solvents

pKa 8.83+0.40 (Predicted)

XLogP3 2.7 2]

Spectroscopic analysis is crucial for the structural elucidation and confirmation of Methyl 6-
hydroxy-2-naphthoate. The available *H NMR and IR data are presented below.

Spectroscopic Technique Data Source

HNMR 0 3.976 (s, 3H), 5.3 (br. s, 1H), )
7.16-8.54 (m, 6H)

3370, 1680, 1630, 1435, 1310,
IR (KBr) 1910 et [4]

Synthesis of Methyl 6-hydroxy-2-naphthoate

Methyl 6-hydroxy-2-naphthoate is commonly synthesized via the Fischer esterification of 6-
hydroxy-2-naphthoic acid.

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-6-hydroxy-2-naphthoate
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-6-hydroxy-2-naphthoate
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-6-hydroxy-2-naphthoate
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-6-hydroxy-2-naphthoate
https://cymitquimica.com/cas/17295-11-3/
https://www.tcichemicals.com/OP/en/p/H1053
https://www.tcichemicals.com/OP/en/p/H1053
https://prepchem.com/methyl-6-hydroxy-2-naphthoate/
https://cymitquimica.com/cas/17295-11-3/
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-6-hydroxy-2-naphthoate
https://prepchem.com/methyl-6-hydroxy-2-naphthoate/
https://prepchem.com/methyl-6-hydroxy-2-naphthoate/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3178763?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

This protocol details the synthesis of Methyl 6-hydroxy-2-naphthoate from 6-hydroxy-2-
naphthoic acid and methanol, using sulfuric acid as a catalyst.[4]

Materials:

e 6-Hydroxy-2-naphthoic acid (5.0 g, 26.6 mmol)

e Methanol (125 mL)

o Concentrated Sulfuric Acid (6 drops)

 Diethyl ether

o Saturated aqueous Sodium Bicarbonate (NaHCOs)

e Brine

e Magnesium Sulfate (MgSOa)

Procedure:

e Dissolve 6-hydroxy-2-naphthoic acid (5.0 g) in methanol (125 mL) in a round-bottom flask.[4]
e Add 6 drops of concentrated sulfuric acid to the solution.[4]

o Reflux the mixture for 36 hours. The reaction progress can be monitored by Thin-Layer
Chromatography (TLC) using a 10:1 mixture of chloroform and methanol as the eluent.[4]

» After the reaction is complete (indicated by the disappearance of the starting material on
TLC), cool the solution and concentrate it to dryness using a rotary evaporator.[4]

Purification:
 Dissolve the solid residue in 200 mL of diethyl ether.[4]

o Wash the ether solution successively with 100 mL of saturated agueous sodium bicarbonate
and 100 mL of brine.[4]

e Dry the organic layer over anhydrous magnesium sulfate.[4]
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o Evaporate the solvent to yield a slightly yellow solid (4.6 g, 85.5% yield).[4]

» Further purification can be achieved by recrystallization from ether to obtain a white solid.[4]

Experimental Workflow for the Synthesis of Methyl 6-hydroxy-2-naphthoate

Reactants & Reagents

6-Hydroxy-2-naphthoic Acid Methanol Conc. H2S0a4

Reaction Conditions

| Reflux for 36 hours |«

Work-up &qurification

Concentration

:

Ether Extraction

:

Wash with NaHCOs & Brine

:

Drying over MgSQOa

:

Solvent Evaporation

:

Recrystallization from Ether

Methyl 6-hydroxy-2-naphthoate
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Click to download full resolution via product page

Caption: Synthesis workflow of Methyl 6-hydroxy-2-naphthoate.

Logical Relationships in Synthesis

The synthesis of Methyl 6-hydroxy-2-naphthoate is a classic example of an acid-catalyzed
esterification reaction. The diagram below illustrates the logical relationship between the
starting material, the key functional groups involved, the reaction type, and the final product.
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Logical Relationships in the Synthesis of Methyl 6-hydroxy-2-naphthoate
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6-Hydroxy-2-naphthoic Acid

contains ontains
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Click to download full resolution via product page
Caption: Logical relationships in Methyl 6-hydroxy-2-naphthoate synthesis.

Applications and Research Interest

Methyl 6-hydroxy-2-naphthoate serves as a key intermediate in the synthesis of more complex
molecules.[1] Its utility is primarily seen in the following areas:
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e Pharmaceuticals: It is a building block for various pharmaceutical compounds.
e Dyes: The naphthoate structure is a common scaffold in the development of dyes.[1]

o Material Science: Its precursor, 6-hydroxy-2-naphthoic acid, is used in the production of high-
performance liquid crystal polymers and engineering plastics.[5][6]

Safety and Handling

As with many organic compounds, proper safety precautions should be observed when
handling Methyl 6-hydroxy-2-naphthoate due to potential toxicity or reactivity.[1] Standard
laboratory safety practices, including the use of personal protective equipment, are
recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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